Cas no 57616-77-0 (1-(3-Chloropropyl)azepane Hydrochloride)
1-(3-Chloropropyl)azepane Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloropropyl)azepane,hydrochloride
- 1-(3-chloro-propyl)-hexahydro-azepine, hydrochloride
- 1-(3-chloropropyl)perhydroazepin hydrochloride
- 1-(3-Chlor-propyl)-hexahydro-azepin, Hydrochlorid
- 1-chloro-3-(perhydroazepin-1-yl)propane hydrochloride
- 1H-Azepine, 1-(3-chloropropyl)hexahydro-, hydrochloride
- AGN-PC-00K7FB
- N-(3-chloropropyl)hexamethyleneimine hydrochloride salt
- NSC92177
- SureCN8495527
- DTXSID50513610
- 57616-77-0
- SCHEMBL8495527
- 1-(3-chloropropyl)azepane;hydrochloride
- NSC-92177
- 1-(3-Chloropropyl)azepane--hydrogen chloride (1/1)
- 1-(3-chloropropyl)azepanehydrochloride
- 1-(3-chloropropyl)azepane hydrochloride
- MFCD20260254
- 1-(3-Chloropropyl)azepane Hydrochloride
-
- MDL: MFCD20260254
- Inchi: 1S/C9H18ClN.ClH/c10-6-5-9-11-7-3-1-2-4-8-11;/h1-9H2;1H
- InChI Key: GQEZLLGQUIRVHL-UHFFFAOYSA-N
- SMILES: ClCCCN1CCCCCC1.Cl
Computed Properties
- Exact Mass: 211.08900
- Monoisotopic Mass: 211.089455
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 87.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2
Experimental Properties
- Density: 0.972
- Boiling Point: 239°C at 760 mmHg
- Flash Point: 98.3°C
- Refractive Index: 1.465
- PSA: 3.24000
- LogP: 3.23120
1-(3-Chloropropyl)azepane Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB529162-500 mg |
1-(3-Chloropropyl)azepane hydrochloride; . |
57616-77-0 | 500mg |
€205.60 | 2023-06-14 | ||
| abcr | AB529162-1 g |
1-(3-Chloropropyl)azepane hydrochloride; . |
57616-77-0 | 1g |
€239.00 | 2023-06-14 | ||
| abcr | AB529162-5 g |
1-(3-Chloropropyl)azepane hydrochloride; . |
57616-77-0 | 5g |
€656.50 | 2023-06-14 | ||
| abcr | AB529162-10 g |
1-(3-Chloropropyl)azepane hydrochloride; . |
57616-77-0 | 10g |
€1074.00 | 2023-06-14 | ||
| TRC | C214605-5mg |
1-(3-Chloropropyl)azepane Hydrochloride |
57616-77-0 | 5mg |
$ 155.00 | 2023-04-18 | ||
| TRC | C214605-25mg |
1-(3-Chloropropyl)azepane Hydrochloride |
57616-77-0 | 25mg |
$ 620.00 | 2023-04-18 | ||
| TRC | C214605-50mg |
1-(3-Chloropropyl)azepane Hydrochloride |
57616-77-0 | 50mg |
$ 1194.00 | 2023-04-18 | ||
| abcr | AB529162-500mg |
1-(3-Chloropropyl)azepane hydrochloride; . |
57616-77-0 | 500mg |
€205.00 | 2025-04-17 | ||
| abcr | AB529162-1g |
1-(3-Chloropropyl)azepane hydrochloride; . |
57616-77-0 | 1g |
€237.00 | 2025-04-17 | ||
| abcr | AB529162-5g |
1-(3-Chloropropyl)azepane hydrochloride; . |
57616-77-0 | 5g |
€637.00 | 2025-04-17 |
1-(3-Chloropropyl)azepane Hydrochloride Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1-(3-Chloropropyl)azepane Hydrochloride
Comprehensive Overview of 1-(3-Chloropropyl)azepane Hydrochloride (CAS No. 57616-77-0)
1-(3-Chloropropyl)azepane Hydrochloride (CAS No. 57616-77-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its molecular structure features a seven-membered azepane ring substituted with a 3-chloropropyl group, further stabilized as a hydrochloride salt. This unique configuration makes it a valuable intermediate for designing bioactive molecules, particularly in central nervous system (CNS) drug discovery and enzyme modulation studies.
The growing interest in nitrogen-containing heterocycles like azepane derivatives has surged due to their prevalence in FDA-approved drugs. Researchers frequently search for "azepane-based building blocks" or "chloropropylamine synthesis" to develop novel therapeutic agents. CAS No. 57616-77-0 addresses these needs by offering a versatile scaffold for structure-activity relationship (SAR) optimization, especially in GPCR-targeted compounds.
From a synthetic chemistry perspective, the 1-(3-Chloropropyl)azepane Hydrochloride structure enables diverse transformations. The reactive chloropropyl moiety allows nucleophilic substitutions to create extended carbon chains, while the azepane nitrogen participates in salt formation or coordination chemistry. Recent publications highlight its utility in constructing multi-target-directed ligands (MTDLs) for neurodegenerative research, aligning with trending topics like "Alzheimer's disease drug development" and "blood-brain barrier permeability enhancers".
Analytical characterization of this compound typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy (particularly 13C and DEPT-135 studies to confirm the azepane ring conformation). The pharmaceutical industry increasingly searches for "high-purity azepane intermediates" and "QC methods for hydrochloride salts", making proper analytical documentation crucial for CAS No. 57616-77-0 applications.
In material science, the compound's crystalline properties as a hydrochloride salt attract attention for "co-crystal engineering" studies. Its ability to form stable hydrogen-bonded networks makes it interesting for designing molecularly imprinted polymers (MIPs), a hot topic in sensor technology and separation science. Researchers examining "chiral recognition materials" or "solid-state NMR of heterocycles" frequently encounter this structural motif.
Environmental and handling considerations for 1-(3-Chloropropyl)azepane Hydrochloride follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper storage at 2-8°C in amber vials is recommended to maintain stability. This aligns with industry searches for "long-term storage of nitrogen heterocycles" and "handling hygroscopic pharmaceutical intermediates".
The commercial availability of CAS No. 57616-77-0 through specialty chemical suppliers meets demand from medicinal chemists exploring "fragment-based drug design" and "privileged structures in lead optimization". Batch-to-batch consistency, confirmed through GC residual solvent analysis and Karl Fischer titration, ensures reproducibility in critical research applications.
Emerging applications include its use as a precursor for PET radiotracer development, particularly for neurological imaging probes. This connects with trending searches about "blood-brain barrier penetrating tracers" and "sigma receptor ligands". The compound's balanced lipophilicity (calculated LogP ~1.2) and molecular weight (~210.14 g/mol) make it suitable for such advanced applications.
Patent landscape analysis reveals increasing utilization of 1-(3-Chloropropyl)azepane Hydrochloride derivatives in kinase inhibitor formulations, particularly for oncology targets. This correlates with frequent searches for "azole-containing kinase scaffolds" and "allosteric modulator design". The compound's structural flexibility allows systematic exploration of steric and electronic effects in binding pocket interactions.
For synthetic organic chemists, the compound serves as a model substrate for studying ring strain effects in medium-sized heterocycles. Computational chemistry searches related to "conformational analysis of azepanes" or "molecular dynamics of chloropropylamines" often reference this scaffold due to its representative torsional flexibility.
57616-77-0 (1-(3-Chloropropyl)azepane Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)